Cas no 2228807-12-1 (3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228807-12-1
• MF: C₁₆H₂₁FN₂O₄
• MW: 324.347347974777
• CID: 6202539
• PubChem ID: 165861329
• Update Time: 2025-05-22

3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid
• 2228807-12-1
• 3-amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid
• EN300-1892150

• Inchi： 1S/C16H21FN2O4/c1-15(2,3)23-14(22)19-12-5-4-9(17)6-11(12)16(13(20)21)7-10(18)8-16/h4-6,10H,7-8,18H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： OLKSWHCHYCAIDW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C(=O)O)CC(C1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.14853532g/mol
• Monoisotopic Mass: 324.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid

Comprehensive Guide to 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2228807-12-1)

3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2228807-12-1) is a specialized cyclobutane derivative with significant potential in pharmaceutical research and drug development. This compound features a unique combination of functional groups, including an amino group, a tert-butoxycarbonyl (Boc) protecting group, and a fluorophenyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure is characterized by a cyclobutane ring fused with a carboxylic acid group, enhancing its versatility in medicinal chemistry applications.

The growing interest in fluorinated compounds and cyclobutane-based scaffolds in drug discovery has positioned 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid as a compound of high relevance. Researchers are particularly drawn to its potential in targeting enzyme inhibitors and GPCR modulators, which are critical in treating diseases such as cancer, inflammation, and neurological disorders. The presence of the Boc-protected amine allows for selective deprotection, enabling precise modifications during synthetic routes.

One of the key advantages of CAS No. 2228807-12-1 is its stability under standard laboratory conditions, making it suitable for long-term storage and handling. The fluorine atom in the aromatic ring enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug design. Additionally, the carboxylic acid functionality provides a convenient handle for further derivatization, such as amide bond formation or esterification, expanding its utility in combinatorial chemistry.

In the context of current trends, 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid aligns with the increasing demand for small-molecule therapeutics and precision medicine. The pharmaceutical industry is actively exploring fluorinated building blocks to improve drug efficacy and reduce side effects. This compound's structural features make it an attractive candidate for developing next-generation kinase inhibitors and protease-targeted drugs, which are among the most searched topics in medicinal chemistry forums and databases.

From a synthetic perspective, CAS No. 2228807-12-1 can be synthesized via multi-step organic reactions, including cyclobutane ring formation, Boc protection, and aromatic fluorination. Researchers often employ Pd-catalyzed cross-coupling or microwave-assisted synthesis to optimize yield and purity. The compound's chiral center also opens avenues for enantioselective synthesis, catering to the growing interest in stereochemically pure APIs (Active Pharmaceutical Ingredients).

The market for high-purity chemical intermediates like 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid is expanding, driven by the rise in contract research organizations (CROs) and custom synthesis services. Suppliers emphasize GMP-compliant production and analytical validation to meet regulatory standards, ensuring compatibility with preclinical and clinical trials. This compound is often listed under categories such as pharmaceutical intermediates, fluorinated compounds, and Boc-protected amines in chemical catalogs.

For researchers and procurement specialists, understanding the structure-activity relationship (SAR) of CAS No. 2228807-12-1 is crucial. Computational tools like molecular docking and QSAR modeling are frequently used to predict its interactions with biological targets. These approaches align with the industry's shift toward AI-driven drug discovery, a hot topic in scientific literature and conferences.

In summary, 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclobutane-1-carboxylic acid represents a promising chemical building block with multifaceted applications in modern drug development. Its unique structural attributes, combined with the demand for fluorinated pharmacophores, underscore its importance in the pharmaceutical pipeline. As research continues to explore its potential, this compound is poised to play a pivotal role in advancing targeted therapies and personalized medicine.